Intrinsic PathwaySynonyms: Mitochondria-dependent Pathway
  • Coti-2
    Coti-2
    • Cat. No.:
    • B606768
    • CAS No.:
    • 1039455-84-9
    • Molecular Formula:
    • C19H22N6S
    • Molecular Weight:
    • 366.5 g/mol
    Description
    Mutant p53 Activator COTI-2 is an orally available third generation thiosemicarbazone and activator of mutant forms of the p53 protein, with potential antineoplastic activity. Upon oral administration, mutant p5...
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  • MRT00033659
    MRT00033659
    • Cat. No.:
    • B609328
    • CAS No.:
    • Molecular Formula:
    • C15H14N4O
    • Molecular Weight:
    • 266.30 g/mol
    Description
    MRT59 is a novel CK1 inhibitor. MRT59 has pharmacological similarities to the CK1-inhibitor D4476 and the MDM2-inhibitor Nutlin-3.
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  • YH239-EE
    YH239-EE
    • Cat. No.:
    • B611882
    • CAS No.:
    • Molecular Formula:
    • C25H27Cl2N3O4
    • Molecular Weight:
    • 504.4 g/mol
    Description
    YH 239-EE is an ethyl ester prodrug form of YH 239, a potent inhibitor of the p53-MDM2 protein-protein interaction. YH 239-EE (20 μM) inhibits the growth of OCI-AML-3 cells and halts the cell cycle at the sub-G1...
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  • NVP-CGM097 sulfate
    NVP-CGM097 sulfate
    • Cat. No.:
    • B1144894
    • CAS No.:
    • Molecular Formula:
    • C38H49ClN4O8S
    • Molecular Weight:
    • 757.3 g/mol
    Description
    NVP-CGM097 sulfate, also known as NVP-CGM097 sulfate, is a useful research compound. Its molecular formula is C38H49ClN4O8S and its molecular weight is 757.3 g/mol. The purity is usually 95%.
    BenchChem offe...
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  • nutlin-3B
    nutlin-3B
    • Cat. No.:
    • B1258023
    • CAS No.:
    • 675576-97-3
    • Molecular Formula:
    • C30H30Cl2N4O4
    • Molecular Weight:
    • 581.5 g/mol
    Description
    Nutlin-3 is a Nutlin and a piperazinone. It has a role as an anticoronaviral agent.
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  • Tenovin-3
    Tenovin-3
    • Cat. No.:
    • B1683005
    • CAS No.:
    • 1011301-27-1
    • Molecular Formula:
    • C18H21N3OS
    • Molecular Weight:
    • 327.4 g/mol
    Description
    Tenovin-3 is a small molecule activator of p53 transcriptional activity. It increases p53 activity in MCF-7 cells when used at a concentration of 10 µM. It also increases the level of K40-acetylated α-tubulin in...
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  • nutlin-3A
    nutlin-3A
    • Cat. No.:
    • B7852587
    • CAS No.:
    • 890090-75-2
    • Molecular Formula:
    • C30H30Cl2N4O4
    • Molecular Weight:
    • 581.5 g/mol
    Description
    4-[[(4S,5R)-4,5-bis(4-chlorophenyl)-2-(4-methoxy-2-propan-2-yloxyphenyl)-4,5-dihydroimidazol-1-yl]-oxomethyl]-2-piperazinone is a stilbenoid.
    Rebemadlin is a small molecule and MDM2 (murine double minute 2) i...
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  • HLI373 dihydrochloride
    HLI373 dihydrochloride
    • Cat. No.:
    • B10764321
    • CAS No.:
    • Molecular Formula:
    • C18H25Cl2N5O2
    • Molecular Weight:
    • 414.3 g/mol
    Description
    HLI373 dihydrochloride is a useful research compound. Its molecular formula is C18H25Cl2N5O2 and its molecular weight is 414.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality HLI373 dihydroc...
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  • p53 Activator 7
    p53 Activator 7
    • Cat. No.:
    • B10855466
    • CAS No.:
    • Molecular Formula:
    • C27H32F3N4OP
    • Molecular Weight:
    • 516.5 g/mol
    Description
    P53 Activator 7 is a useful research compound. Its molecular formula is C27H32F3N4OP and its molecular weight is 516.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality p53 Activator 7 suitabl...
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  • Minocycline-d7
    Minocycline-d7
    • Cat. No.:
    • B15553577
    • CAS No.:
    • Molecular Formula:
    • C23H27N3O7
    • Molecular Weight:
    • 464.5 g/mol
    Description
    Minocycline-d7 is a useful research compound. Its molecular formula is C23H27N3O7 and its molecular weight is 464.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Minocycline-d7 suitable fo...
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